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Compound of Interest

Compound Name: Erythritol-13C4

Cat. No.: B1161149 Get Quote

Executive Summary & Risk Context
Erythritol-13C4 (1,2,3,4-Butanetetrol-13C4) is a stable isotope-labeled sugar alcohol primarily

used as an internal standard in mass spectrometry (LC-MS/GC-MS) for metabolomics and

pharmacokinetic studies.

While the chemical toxicity of erythritol is negligible (GRAS status), the operational risk is high

due to the compound's cost and the sensitivity of the analytical instruments it calibrates. The

primary safety objective is not merely protecting the scientist from the chemical, but protecting

the chemical from the scientist (contamination) and the environment (humidity/static).

Critical Distinction: Erythritol-13C4 is a stable isotope, not a radioisotope. It does not emit

radiation.[1][2] Do not use radioactive waste protocols.

Hazard Profile & PPE Matrix
Chemical Hazard Assessment

Toxicity: Low. Non-toxic by ingestion, skin contact, or inhalation under normal conditions.

Physical Hazards: Combustible dust potential if handled in kilogram quantities (unlikely for

standards).

Reactivity: Stable. Incompatible with strong oxidizing agents.[1][3][4][5]
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Analytical Hazard:Keratin/Skin Oil Contamination. Human skin is rich in organic compounds

that can interfere with trace-level MS analysis.

Personal Protective Equipment (PPE) Requirements
The following PPE is mandatory to maintain ISO 17025 compliance and sample integrity.

PPE Category Specification Rationale (Causality)

Respiratory
Fume Hood (Primary) or N95

(Secondary)

Prevents inhalation of fine

particulates; protects the

sample from user's breath

(moisture/biological

contaminants).

Hand Protection
Nitrile Gloves (Powder-Free, 4-

5 mil)

Latex proteins can interfere

with MS signals. Powder-free

prevents particulate

contamination of the standard.

Eye Protection Chemical Safety Goggles

Standard GLP requirement.

Prevents ocular irritation from

fine dust.

Body Protection
Lab Coat (Cotton/Poly blend,

buttoned)

Prevents skin cell shedding

(keratin) from falling into the

weighing vessel.

Static Control
Anti-static Wrist Strap

(Recommended)

Erythritol powder can be static-

prone; static discharge can

scatter milligrams of expensive

standard.

Operational Protocol: Handling & Preparation
A. Receiving & Storage[1][4][6]

Inspection: Upon receipt, verify the seal integrity. If the septum is pierced or the cap is loose,

quarantine the material.
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Environment: Store at Room Temperature (20-25°C) in a desiccator.

Why: Although erythritol is non-hygroscopic compared to other sugars, moisture can

cause clumping, making micro-weighing inaccurate.

B. Weighing Procedure (Critical Control Point)
Objective: Weigh out exactly 10.0 mg for stock solution without cross-contamination.

De-static: Pass an anti-static gun (e.g., Zerostat) over the vial and the weighing boat.

Environment: Place balance inside a clean fume hood with low airflow turbulence.

Transfer: Use a clean, solvent-washed stainless steel spatula. Do not use plastic spatulas

(high static risk).

Closure: Immediately recap the stock vial. Parafilm is recommended for long-term storage to

prevent slow moisture ingress.

C. Solubilization (Stock Solution)
Target: 1 mg/mL in 50:50 Methanol:Water (LC-MS Grade).

Solvent Choice: Use only LC-MS grade solvents. HPLC grade may contain trace plasticizers

(phthalates) that interfere with isotope detection.

Dissolution: Erythritol-13C4 dissolves readily in water.[5]

Step 1: Add water component first to ensure full dissolution.

Step 2: Add methanol second. (Adding high organic content first may precipitate the

sugar).

Vortex: Vortex for 30 seconds. Sonicate if visual particulates remain.

Disposal & Waste Management
Although Erythritol is biodegradable, laboratory standards must be disposed of via chemical

waste streams to adhere to "Cradle-to-Grave" tracking.
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Waste Stream Classification Procedure

Solid Waste
Non-Hazardous Chemical

Debris

Place empty vials,

contaminated gloves, and

weighing boats in the solid

chemical waste bin. Do not

trash.

Liquid Waste Organic Solvent Waste

Stock solutions (containing

Methanol/Acetonitrile) must go

to "Organic Waste." Do not

pour down the drain.

Spill Cleanup Low Hazard

1. Dampen a paper towel (wet

wipe method) to avoid

scattering dust.2. Wipe area.3.

[1] Dispose of towel in solid

chemical waste.

Workflow Visualization
The following diagram illustrates the "Chain of Custody" for the standard to ensure analytical

integrity.
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Figure 1: Operational lifecycle of Erythritol-13C4, highlighting the Critical Control Zone where

contamination risk is highest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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